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Compound of Interest

Compound Name: Cyclopropyl methyl ketone

Cat. No.: B1669517 Get Quote

An In-depth Technical Guide to the Chemical Properties of Cyclopropyl Methyl Ketone

Introduction
Cyclopropyl methyl ketone, also known as acetylcyclopropane or 1-cyclopropylethanone, is a

versatile organic compound with the chemical formula C5H8O.[1] It is a clear, colorless liquid

characterized by a distinct, fruity odor.[1] This ketone's unique chemical structure, which

incorporates a strained three-membered cyclopropyl ring attached to a carbonyl group, imparts

significant reactivity, making it a valuable intermediate in various fields of organic synthesis.[2]

[3] Its applications are prominent in the pharmaceutical and agrochemical industries, where it

serves as a crucial building block for complex molecules, including antiviral drugs,

antidepressants, anti-inflammatory medications, fungicides, and herbicides.[1][4][5] This guide

provides a comprehensive overview of its chemical and physical properties, experimental

protocols, and key reactive characteristics.

Physical and Chemical Properties
Cyclopropyl methyl ketone is a flammable liquid and should be handled with appropriate

safety precautions.[1][6] It is moderately soluble in water and shows good solubility in most

organic solvents like ethanol and diethyl ether.[1]
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Property Value Reference(s)

Molecular Formula C5H8O [1]

Molecular Weight 84.12 g/mol [1][7][8][9]

CAS Number 765-43-5 [2][9]

Appearance
Clear, colorless to slightly

yellow liquid
[1][6][10]

Odor Fruity, strong [1][11]

Density 0.849 g/mL at 25 °C [7][9][12]

Boiling Point 106-114 °C [1][12][13]

Melting Point -68 °C to <-70 °C [13][14]

Flash Point 13 °C to 21 °C (closed cup) [6]

Refractive Index n20/D 1.424 [12][14]

Solubility
Moderately soluble to fully

miscible in water
[1][12][14]

Vapor Pressure 44.7 mmHg [8][10]

Spectroscopic Data
Spectroscopic analysis is essential for the identification and characterization of cyclopropyl
methyl ketone.
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Spectroscopy Type Key Features / Peaks Reference(s)

¹H NMR

The proton nuclear magnetic

resonance spectrum is

available for this compound,

showing characteristic signals

for the methyl and cyclopropyl

protons.

[8][15]

¹³C NMR

The carbon-13 nuclear

magnetic resonance spectrum

shows distinct peaks for the

carbonyl carbon, the methyl

carbon, and the carbons of the

cyclopropyl ring. A reference

indicates data is available in

different concentrations of

H2SO4.

[16]

Mass Spec (MS)

The mass spectrum (GC-MS)

shows a primary peak (m/z) at

43.

[8]

Infrared (IR)

The infrared spectrum displays

characteristic absorption

bands corresponding to the

C=O stretching of the ketone

and the C-H stretching of the

cyclopropyl and methyl groups.

[8]

Raman

The FT-Raman spectrum has

been recorded for this

compound.

[8]

Chemical Reactivity and Applications
The chemical behavior of cyclopropyl methyl ketone is largely dictated by the high ring strain

of the cyclopropyl group conjugated to the ketone.[2] This strained ring enhances the
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compound's reactivity in a variety of chemical transformations, making it a versatile synthetic

intermediate.[2][3]

Key Reactions:

Ring-Opening Reactions: The cyclopropyl ring can undergo ring-opening reactions under

different conditions (e.g., reductive, nucleophilic), providing access to linear carbon chains

and making it a key synthon in the construction of complex molecules.[2][3][17]

Intermediate for Heterocycles: It is a precursor in the synthesis of various heterocyclic

compounds. For example, it has been used in the preparation of 1,2,4-trioxepanes and

1,2,4-trioxocanes via photooxygenation of homoallylic alcohols.[4][9]

Cycloaddition Reactions: The unique electronic properties of the cyclopropyl ketone system

allow it to participate in cycloaddition processes, such as nickel-catalyzed [3+2]

cycloadditions, to form five-membered rings.[17][18]

Applications:

Pharmaceuticals: It is a vital intermediate in the synthesis of numerous pharmaceutical

agents, including the anti-HIV drug Efavirenz.[4][5]

Agrochemicals: It is used in the production of fungicides like Cyprodinil and Cyproconazole,

as well as the herbicide Isoxaflutole.[4][5]

Organic Synthesis: It serves as a starting material for preparing homoallylic alcohols and α-

trifluoromethyl-amines.[4][5]
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Step 1: Intermediate Synthesis

Step 2: Cyclization

α-Acetyl-γ-butyrolactone

+ HCl, H₂O
+ Heat

5-Chloro-2-pentanone

+ NaOH, H₂O
+ Heat

Cyclopropyl Methyl Ketone

Distillation & Purification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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